Cas no 1797270-73-5 (1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole)

• Product Name: 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole
• CAS No: 1797270-73-5
• MF: C₂₀H₁₅ClN₂O₂
• MW: 350.798303842545
• CID: 5404753
• Update Time: 2025-07-23

1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)-[5-(furan-2-yl)-3-phenyl-3,4-dihydropyrazol-2-yl]methanone
• 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole

• Inchi： 1S/C20H15ClN2O2/c21-16-10-5-4-9-15(16)20(24)23-18(14-7-2-1-3-8-14)13-17(22-23)19-11-6-12-25-19/h1-12,18H,13H2
• InChI Key： TXIIEYNPWFOMKX-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)(N1C(C2=CC=CC=C2)CC(C2=CC=CO2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole

Comprehensive Overview of 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 1797270-73-5)

The compound 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole (CAS No. 1797270-73-5) is a structurally unique heterocyclic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and materials science research. This pyrazole derivative features a furan ring and a chlorobenzoyl group, making it an interesting subject for synthetic chemists and drug discovery researchers alike.

From a chemical perspective, the presence of both furan and pyrazole moieties in this compound offers remarkable versatility. The furan-2-yl group contributes to the molecule's electronic properties, while the 4,5-dihydro-1H-pyrazole core provides a rigid framework that can influence biological activity. Researchers have particularly focused on how the 2-chlorobenzoyl substituent affects the compound's reactivity and potential interactions with biological targets.

Recent trends in chemical research show growing interest in such heterocyclic compounds, especially those containing furan-pyrazole hybrids. Many scientists are investigating whether these structures could serve as privileged scaffolds for developing new therapeutic agents. The 1H-pyrazole core, in particular, is known to exhibit various biological activities, making CAS 1797270-73-5 a compound worth exploring in medicinal chemistry programs.

Synthetic accessibility is another advantage of this compound. The 5-phenyl-4,5-dihydro-1H-pyrazole backbone can be modified through various chemical transformations, allowing for the creation of diverse analogs. This flexibility makes 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole particularly valuable for structure-activity relationship studies in drug discovery projects.

In materials science, compounds containing both furan and pyrazole rings have shown promise as building blocks for advanced materials. The conjugated system in CAS 1797270-73-5 suggests potential applications in organic electronics or as components in smart materials. Researchers are particularly interested in how the chlorobenzoyl group might influence the compound's photophysical properties.

The stability profile of this compound has been another area of investigation. Preliminary studies suggest that the 4,5-dihydro-1H-pyrazole core provides enhanced stability compared to fully aromatic systems, while the furan-2-yl substituent maintains sufficient reactivity for further derivatization. This balance makes 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole an attractive intermediate for multi-step syntheses.

From a drug discovery perspective, the presence of both hydrogen bond acceptors and donors in this molecule makes it particularly interesting for molecular docking studies. The chlorobenzoyl group may contribute to lipophilicity, while the furan oxygen could participate in key interactions with biological targets. These features have led some research groups to include this compound in their screening libraries.

Recent publications have highlighted the growing importance of furan-containing compounds in medicinal chemistry, with particular emphasis on their potential as anti-inflammatory and antimicrobial agents. While specific biological data for CAS 1797270-73-5 may be limited, the structural features suggest it could be valuable for investigating these therapeutic areas.

In the context of green chemistry, researchers are exploring more sustainable routes to synthesize compounds like 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole. The use of bio-based starting materials and catalytic methods for constructing the pyrazole ring system aligns with current trends toward more environmentally friendly synthetic approaches.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The distinct signals from the furan protons and the pyrazole moiety provide clear fingerprints for quality control purposes, which is crucial for research applications requiring high-purity materials.

As research into heterocyclic compounds continues to expand, 1-(2-chlorobenzoyl)-3-(furan-2-yl)-5-phenyl-4,5-dihydro-1H-pyrazole represents an interesting case study in molecular design. Its combination of aromatic and partially saturated rings, along with diverse functional groups, offers multiple angles for scientific investigation across various disciplines.

The future research directions for this compound may include exploration of its potential as a ligand in catalytic systems, investigation of its photochemical properties, or evaluation of its biological activity profiles. The versatility of the pyrazole scaffold combined with the unique features of the furan ring ensures that CAS 1797270-73-5 will remain relevant in chemical research for years to come.